Cas no 473-03-0 ((+)-Ambrein)

• Product name: (+)-Ambrein
• CAS No: 473-03-0
• MF: C₃₀H₅₂O
• MW: 428.733289718628
• CID: 330510
• PubChem ID: 86289515

(+)-Ambrein Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol,1-[(3E)-6-[(1S)-2,2-dimethyl-6-methylenecyclohexyl]-4-methyl-3-hexenyl]decahydro-2,5,5,8a-tetramethyl-,(1R,2R,4aS,8aS)-
• (4aS)-6t-hydroxy-1.1.4ar.6c-tetramethyl-5c-[4-methyl-6-((S)-6.6-dimethyl-2-methylene-cyclohexyl)-hexen-(3ξ)-yl]-(8atH)-decalin
• 2-Naphthalenol,1-[(3E)-6-[(1S)-2,2-dimethyl-6-methylenecyclohexyl]-4-methyl-3-hexenyl]decahydro-2,5,5,8a-tetramethyl-,(1R,2R,
• ambrein
• (2R,8aS)-1-{(3E)-6-[(1S)-2,2-dimethyl-6-methylidenecyclohexyl]-4-methylhex-3-en-1-yl}-2,5,5,8a-tetramethyldecahydronaphthalen-2-ol
• ambreine
• (+)-Ambrein
• (1R,2R,4aS,8aS)-1-{(3E)-6-[(1S)-2,2-dimethyl-6-methylidenecyclohexyl]-4-methylhex-3-en-1-yl}-2,5,5,8a-tetramethyldecahydronaphthalen-2-ol
• 1-(6-(2,2-Dimethyl-6-methylenecyclohexyl)-4-methylhex-3-enyl)decahydro-2,5,5,8a-tetramethyl-2-naphthol
• CHEBI:78306

• Inchi： InChI=1S/C30H52O/c1-22(15-16-24-23(2)13-10-18-27(24,3)4)12-9-14-26-29(7)20-11-19-28(5,6)25(29)17-21-30(26,8)31/h12,24-26,31H,2,9-11,13-21H2,1,3-8H3/b22-12+/t24-,25?,26?,29+,30-/m1/s1
• InChI Key： BIADSXOKHZFLSN-YEUOVSOVSA-N
• SMILES： C/C(/CC[C@@H]1C(=C)CCCC1(C)C)=C\CCC1[C@@](O)(C)CCC2C(CCC[C@]12C)(C)C

Computed Properties

• Exact Mass: 428.401816278g/mol
• Monoisotopic Mass: 428.401816278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 9.6

Experimental Properties

• Density: 0.94
• Boiling Point: 495.3°Cat760mmHg
• Flash Point: 222°C
• Refractive Index: 1.511
• PSA: 20.23000
• LogP: 8.86920

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids

Additional information on (+)-Ambrein

(+)-Ambrein: A Comprehensive Overview of the Unique Natural Compound (CAS No. 473-03-0)

(+)-Ambrein (CAS No. 473-03-0) is a naturally occurring triterpenoid alcohol, primarily derived from ambergris, a rare and highly valued substance produced in the digestive systems of sperm whales. This compound is renowned for its unique aromatic properties and has been historically used in perfumery and traditional medicine. Its molecular structure, characterized by a tricyclic framework, contributes to its stability and distinctive scent profile, making it a sought-after ingredient in luxury fragrances.

In recent years, (+)-Ambrein has garnered significant attention due to its potential therapeutic applications. Researchers are exploring its anti-inflammatory and neuroprotective effects, particularly in the context of aging-related diseases. With the growing consumer interest in natural and sustainable ingredients, (+)-Ambrein aligns perfectly with the demand for eco-friendly and biodegradable compounds in cosmetics and pharmaceuticals.

The synthesis of (+)-Ambrein (CAS No. 473-03-0) remains a topic of interest in organic chemistry. While traditional extraction from ambergris is limited by ethical and environmental concerns, modern biotechnological methods are being developed to produce this compound sustainably. Innovations such as fermentation-based synthesis and plant cell culture techniques are paving the way for scalable and ethical production.

From a commercial perspective, (+)-Ambrein is a key component in high-end perfumes and aromatherapy products. Its ability to enhance scent longevity and add a warm, woody note has made it indispensable in the fragrance industry. Additionally, its potential role in skincare formulations, particularly for anti-aging and skin barrier repair, is being actively investigated by cosmetic scientists.

The global market for natural fragrance ingredients like (+)-Ambrein is expanding rapidly, driven by consumer preferences for clean beauty and transparent sourcing. Brands are increasingly highlighting the use of sustainably sourced and vegan-friendly alternatives, positioning (+)-Ambrein as a premium ingredient. This trend is further supported by the rise of niche perfumery, where unique and rare materials are highly prized.

In conclusion, (+)-Ambrein (CAS No. 473-03-0) represents a fascinating intersection of natural chemistry, sustainability, and commercial innovation. Its multifaceted applications—from perfumery to potential health benefits—make it a compound of enduring relevance. As research and technology advance, the future of (+)-Ambrein promises even greater discoveries and applications in diverse fields.